Cas no 1536954-29-6 (1-methyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid)

• Product Name: 1-methyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid
• CAS No: 1536954-29-6
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD26710367
• CID: 5685850
• PubChem ID: 83680005
• Update Time: 2023-11-24

1-methyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid
• EN300-25095685
• 1536954-29-6
• 1-methyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid

• MDL： MFCD26710367
• Inchi： 1S/C7H9N3O2/c1-10-5-3-8-2-4(5)6(9-10)7(11)12/h8H,2-3H2,1H3,(H,11,12)
• InChI Key： PDWUAKQIBWVRFN-UHFFFAOYSA-N
• SMILES： OC(C1C2CNCC=2N(C)N=1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles